Cas no 1551145-18-6 (2-chloro-1-(2-ethoxyphenyl)ethan-1-ol)

• Product name: 2-chloro-1-(2-ethoxyphenyl)ethan-1-ol
• CAS No: 1551145-18-6
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• CID: 6378141
• PubChem ID: 83001097

2-chloro-1-(2-ethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2-ethoxyphenyl)ethan-1-ol
• 1551145-18-6
• EN300-1984637
• AKOS021321046

• Inchi： 1S/C10H13ClO2/c1-2-13-10-6-4-3-5-8(10)9(12)7-11/h3-6,9,12H,2,7H2,1H3
• InChI Key： PTUQZKOXHGWGFO-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=CC=1OCC)O

Computed Properties

• Exact Mass: 200.0604073g/mol
• Monoisotopic Mass: 200.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-chloro-1-(2-ethoxyphenyl)ethan-1-ol

Introduction to Compound CAS No. 1551145-18-6: 2-Chloro-1-(2-Ethoxyphenyl)Ethan-1-Ol

Compound CAS No. 1551145-18-6, commonly referred to as 2-Chloro-1-(2-Ethoxyphenyl)Ethan-1-Ol, is a versatile organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of chloroalcohols, characterized by the presence of a hydroxyl group (-OH) and a chlorine atom attached to the same carbon atom. The molecule also features a substituted phenyl group, specifically a 2-ethoxyphenyl group, which adds complexity and functionality to its structure.

The molecular formula of 2-Chloro-1-(2-Ethoxyphenyl)Ethan-1-Ol is C₉H₁₃ClO₂, with a molecular weight of approximately 203.67 g/mol. Its structure consists of a benzene ring substituted with an ethoxy group (-OCH₂CH₃) at the para position relative to the chloroalcohol moiety. This arrangement imparts unique electronic and steric properties, making it suitable for various chemical reactions and applications.

In recent years, researchers have explored the potential of CAS No. 1551145-18-6 in the field of drug discovery. Studies have shown that this compound exhibits promising pharmacological properties, particularly in anti-inflammatory and antioxidant assays. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit COX-2 enzymes, which are key targets in the development of anti-inflammatory drugs.

The synthesis of 2-Chloro-1-(2-Ethoxyphenyl)Ethan-1-Ol typically involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

In addition to its pharmaceutical applications, this compound has found utility in the agrochemical industry as an intermediate for herbicides and fungicides. Its ability to undergo various functional group transformations makes it an ideal building block for designing bioactive molecules with tailored properties.

From an environmental standpoint, studies have shown that CAS No. 1551145-18-6 exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to assess its long-term ecological impact and biodegradation pathways.

In conclusion, CAS No. 1551145-18-6 (2-Chloro-1-(2-Ethoxyphenyl)Ethan-1-Ol) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in modern chemical research and development.